Cas no 172901-00-7 ((S)-2-(Bromomethyl)-3-methylbutoxymethylbenzene)

• Product Name: (S)-2-(Bromomethyl)-3-methylbutoxymethylbenzene
• CAS No: 172901-00-7
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• MDL: MFCD10566723
• CID: 65931
• PubChem ID: 11715991
• Update Time: 2025-04-18

(S)-2-(Bromomethyl)-3-methylbutoxymethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(((S)-2-(Bromomethyl)-3-methylbutoxy)methyl)benzene
• [[(2S)-2-(Bromomethyl)-3-methylbutoxy]methyl]benzene
• ((2-(bromomethyl)-3-methylbutoxy)methyl)benzene
• (S)-[[2-(BroMoMethyl)-3-Methylbutoxy]Methyl]benzene
• ALISKIREN INTER-12
• Benzene, [[(2S)-2-(bromomethyl)-3-methylbutoxy]methyl]-
• [(2S)-2-(bromomethyl)-3-methylbutoxy]methylbenzene
• (2S)-(benzyloxymethyl)-3-methyl-butyl bromide
• Benzene, [[2-(broMoMethyl)-3-Methylbutoxy]Methyl]-, (S)-
• {[(2S)-2-(BROMOMETHYL)-3-METHYLBUTOXY]METHYL}BENZENE
• 172901-00-7
• (S)-((2-(bromomethyl)-3-methylbutoxy)methyl)benzene
• 2(S)-Bromomethyl-3-methylbutyl-benzylether
• ((S)-2-bromomethyl-3-methylbutoxymethyl)-benzene
• J-502806
• AKOS015888740
• (S)-2-(benzyloxy-methyl)-3-methyl-butyl bromide
• SCHEMBL1132894
• AC-8498
• DTXSID00471079
• ADRDHWGOETUEBH-CYBMUJFWSA-N
• AS-69487
• (S)-2-(Bromomethyl)-3-methylbutoxymethylbenzene

• MDL： MFCD10566723
• Inchi： 1S/C13H19BrO/c1-11(2)13(8-14)10-15-9-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3/t13-/m1/s1
• InChI Key： ADRDHWGOETUEBH-CYBMUJFWSA-N
• SMILES： BrC[C@H](COCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 270.06200
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.204
• Boiling Point: 294 ºC
• Flash Point: 130 ºC
• Refractive Index: 1.519
• PSA: 9.23000
• LogP: 3.87030

(S)-2-(Bromomethyl)-3-methylbutoxymethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers